Cas no 79-41-4 (a-Methacrylic Acid)

Methacrylic acid colorless crystal or transparent liquid,Pungent smell.Soluble in hot water,Soluble in ethanol\Most organic solvents such as ether.Easily polymerize to synthesize water-soluble polymers.combustible,In case of high fever\Danger of open fire,HeateddecompositionCan produceToxicGas.
a-Methacrylic Acid structure
a-Methacrylic Acid structure
a-Methacrylic Acid
79-41-4
C4H6O2
86.0892415046692
MFCD00002651
34179
4093

a-Methacrylic Acid Properties

Names and Identifiers

    • Methacrylic acid
    • MAA
    • 2-METHACRYLIC ACID
    • 2-METHYLACRYLIC ACID
    • 2-METHYLPROPENOIC ACID
    • PROPYLENE-2-CARBOXYLIC ACID
    • RARECHEM AL BO 0090
    • .alpha.-Methylacrylicacid
    • 2-Methyl-2-propenoic acid
    • 2-Methyl-2-propensαure
    • 2-methyl-acrylicaci
    • 2-methylene-propionicaci
    • 2-methylenepropionicacid
    • 2-Methylpropencicacid
    • 2-Propenoicacid,2-methyl-
    • acidemethacrylique
    • acidemethacrylique(french)
    • acidometacrilico
    • Acrylic acid, 2-methyl-
    • Methylacrylic acid
    • Methacrylic Acid (stabilized with MEHQ)
    • (methyl)acrylic acid
    • METAACRYLIC ACID
    • methylcrotonic acid
    • 2-Methyl-2-propenoic acid (ACI)
    • Methacrylic acid (8CI)
    • 1-Methyl-3-(4-vinylbenzyl)imidazolium chloride-methacrylic acid copolymer
    • Acryester MAA
    • BMA 530
    • CX 192
    • GE 100
    • GE 110
    • Isobutenic acid
    • Light Ester A
    • Loctite 3298
    • MeSH ID: D008689
    • Methacrylate
    • Norsocryl MAA
    • NSC 7393
    • Visiomer GMAA
    • α-Methacrylic acid
    • α-Methylacrylic acid
    • Methacrylic acid, inhibited [UN2531] [Corrosive]
    • G77235
    • propenoic acid, 2-methyl-
    • UN2531
    • Methyl acrylic acid
    • NCGC00258380-01
    • Acido metacrilico [Spanish]
    • a-methacrylic acid
    • .alpha.-Methacrylic acid
    • M0079
    • METHACRYLIC ACID [MI]
    • 2-Methyl-acrylic acid
    • MFCD00002651
    • Methacrylic acid, contains 250 ppm MEHQ as inhibitor, 99%
    • 2-Methylpropensaeure
    • Methacrylic acid glacial
    • 50867-57-7
    • 4-02-00-01518 (Beilstein Handbook Reference)
    • NS00010058
    • Methacrylic acid, inhibited (Salt/Mix)
    • Methacrylic acid, stabilized
    • Acido metacrilico
    • DB-240386
    • BRN 1719937
    • Methacrylic acid, SAJ first grade, >=98.0%
    • DTXCID505542
    • EC 201-204-4
    • Methacrylic acid (glacial)
    • Kyselina methakrylova
    • Acide methacrylique [French]
    • NSC-7393
    • CHEBI:25219
    • CCRIS 5925
    • Methacrylsaeure
    • METHACRYLIC AC ID
    • 25068-55-7
    • Propionic acid, 2-methylene-
    • 2-Methylenepropionic acid
    • alpha-Methacrylic acid
    • BP-30227
    • Propenoic acid, 2-methyl
    • Kyselina methakrylova [Czech]
    • UNII-1CS02G8656
    • Methakrylsaeure
    • WLN: QVY1&U1
    • BBL011616
    • .alpha.-Methylacrylic acid
    • STR02118
    • 2-methylprop-2-enoic acid
    • CH2=C(CH3)COOH
    • 2-Propenoic acid, 2-methyl-
    • EN300-24829
    • METHACRYLIC ACID [HSDB]
    • InChI=1/C4H6O2/c1-3(2)4(5)6/h1H2,2H3,(H,5,6
    • BP-31229
    • No Lift Nails Primer
    • NSC7393
    • AKOS000121138
    • 79-41-4
    • Acide methacrylique
    • Q165949
    • DTXSID3025542
    • HSDB 2649
    • J-521686
    • AI3-15724
    • 1CS02G8656
    • PROPENIONIC ACID, 2-METHYLENE
    • NCGC00248843-01
    • METHACRYLIC ACID [WHO-DD]
    • Methacrylic acid (inhibited)
    • CHEMBL1213531
    • alpha-Methylacrylic acid
    • Methacrylic acid, inhibited
    • Tox21_200826
    • STL163339
    • 25087-26-7
    • UN 2531 (Salt/Mix)
    • CAS-79-41-4
    • EINECS 201-204-4
    • +Expand
    • MFCD00002651
    • CERQOIWHTDAKMF-UHFFFAOYSA-N
    • 1S/C4H6O2/c1-3(2)4(5)6/h1H2,2H3,(H,5,6)
    • O=C(C(C)=C)O
    • 1719937

Computed Properties

  • 86.03680
  • 1
  • 2
  • 1
  • 86.037
  • 6
  • 83.5
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 37.3A^2

Experimental Properties

  • 0.64710
  • 37.30000
  • 5941
  • n20/D 1.431(lit.)
  • 9.7 g/100 mL (20 ºC)
  • 160°C(lit.)
  • 12-16 °C (lit.)
  • 1 mmHg ( 20 °C)
  • Fahrenheit: 170.6 ° f
    Celsius: 77 ° c
  • Colorless crystal or transparent liquid with pungent smell. [1]
  • 2.0-2.2 (100g/l, H2O, 20℃)
  • May be stabilized by the addition of MEHQ (Hydroquinone methyl ether, ca. 250 ppm) or hydroquinone. In the absence of a stabilizer this material will readily polymerize. Combustible. Incompatible with strong oxidizing agents, hydrochloric acid.
  • Soluble in water, ethanol, ether and most other organic solvents. [13]
  • Moisture & Light Sensitive
  • 1.015 g/mL at 25 °C(lit.)

a-Methacrylic Acid Security Information

  • GHS05 GHS05 GHS07 GHS07
  • OZ2975000
  • 1
  • 8
  • S26-S36/37/39-S45
  • II
  • II
  • R21/22; R35
  • 8
  • C C
  • UN 2531 8/PG 2
  • H302,H312,H314,H335
  • P261,P280,P305+P351+P338,P310
  • dangerous
  • The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and alkalis
  • II
  • 20/21/22-35-37
  • Danger
  • Yes
  • 1.6-8.7%(V)
  • 8

a-Methacrylic Acid Customs Data

  • 2916130010
  • China Customs Code:

    2916130010

    Overview:

    HS: 2916130010. methacrylic acid. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). Minimum tariff:6.5%. general tariff:80.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS: 2916130010. methacrylic acid. VAT:17.0%. tax rebate rate:13.0%. supervision conditions:ab(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tarrif:6.5%. general tariff:80.0%

a-Methacrylic Acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Water ;  3 - 44 h, pH 7, 30 °C
1.2 Reagents: Acetonitrile
Reference
Production of methyl methacrylate by transesterification of alkyl methacrylates obtained by fermentation
, World Intellectual Property Organization, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Solvents: Chloroform ;  1 h, rt; rt → 45 °C; 24 h, 45 °C
Reference
Bioinspired Development of P(St-MAA)-Avermectin Nanoparticles with High Affinity for Foliage To Enhance Folia Retention
Liang, Jie; Yu, Manli; Guo, Liya; Cui, Bo; Zhao, Xiang; et al, Journal of Agricultural and Food Chemistry, 2018, 66(26), 6578-6584

Synthetic Circuit 3

Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: 1,4-Dioxane ;  24 h, 65 °C
Reference
Viscoelastic system from mixing cetyltrimethylammonium bromide and poly(styrene-co-methacrylic acid) in aqueous solution
Zhang, Lu; Ni, Xinjiong; Cao, Yuhua; Ma, Xinyu; Cao, Guangqun, RSC Advances, 2015, 5(124), 102759-102764

Synthetic Circuit 4

Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: Methanol ;  12 h, 65 °C
Reference
Determination of binodal curves in ternary polymer systems: co-/polymers compatibility
Torrens, Francisco; Castellano, Gloria, New Developments in Polymer Composites Research, 2014, 243, 243-255

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: Tetrahydrofuran ;  6 h, 80 °C
Reference
Copolymers Structures Tailored for the Preparation of Nanocapsules
Fickert, Johannes; Wohnhaas, Christian; Turshatov, Andrey; Landfester, Katharina; Crespy, Daniel, Macromolecules (Washington, 2013, 46(3), 573-579

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Thioglycolic acid Catalysts: Potassium persulfate Solvents: Water ;  1 h, pH 11, 90 °C
Reference
Photonic Crystal Films Based on Polymer Particles with a Core/Shell Structure Responding to Ethanol
Iakobson, Olga; Ivan'kova, Elena; Shevchenko, Natalia, Langmuir, 2023, 39(28), 9952-9962

Synthetic Circuit 7

Reaction Conditions
1.1 Catalysts: Carboxyl esterase
Reference
Enzymically catalyzed transesterifications of acryl and methacryl monomeric esters
Tor, R.; Dror, Y.; Freeman, A., Enzyme and Microbial Technology, 1990, 12(4), 299-304

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Trioctylamine ,  Polyethylene glycol monomethyl ether Solvents: Dichloromethane ;  4 h, rt
Reference
Nitrilimine cycloadditions to MeOPEG-bounded alkenyl dipolarophiles
Garanti, Luisa; Molteni, Giorgio; Casati, Pietro, Journal of the Chemical Society, 2002, (22), 2504-2508

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  1 h, reflux; reflux → rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
1.3 Reagents: Dimethylamine Solvents: Ethyl acetate ;  0 °C; 10 min, rt; 2 h, reflux; reflux → rt; rt → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Synthesis and Antibacterial Activity of Peptide Deformylase Inhibitors
Huntington, Kristi M.; Yi, Tian; Wei, Yaoming; Pei, Dehua, Biochemistry, 2000, 39(15), 4543-4551

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Calcium hydroxide Solvents: Water
Reference
Preparation of methacrylic compounds
Bieber, Paul, Bulletin de la Societe Chimique de France, 1954, 56, 56-8

Synthetic Circuit 11

Reaction Conditions
1.1 Catalysts: Titania ;  210 °C
Reference
A new route for the synthesis of methacrylic acid from 2-methyl-1,3-propanediol by integrating biotransformation and catalytic dehydration
Pyo, Sang-Hyun; Dishisha, Tarek; Dayankac, Secil; Gerelsaikhan, Jargalan; Lundmark, Stefan; et al, Green Chemistry, 2012, 14(7), 1942-1948

Synthetic Circuit 12

Reaction Conditions
1.1 Solvents: Water
Reference
Derivatives of methacrylic acid
Heyboer, J.; Staverman, A. J., Recueil des Travaux Chimiques des Pays-Bas et de la Belgique, 1950, 69, 787-98

Synthetic Circuit 13

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ;  5 min, rt
Reference
New analogues of the BODIPY dye PM597: Photophysical and lasing properties in liquid solutions and in solid polymeric matrices
Costela, A.; Garcia-Moreno, I.; Pintado-Sierra, M.; Amat-Guerri, F.; Sastre, R.; et al, Journal of Physical Chemistry A, 2009, 113(28), 8118-8124

Synthetic Circuit 14

Reaction Conditions
Reference
The production of methacrylic acid by the vapor-phase aldol condensation over vanadium-silicon-phosphorus ternary oxide catalyst
Ai, Mamoru, Bulletin of the Chemical Society of Japan, 1990, 63(4), 1217-20

a-Methacrylic Acid Raw materials

a-Methacrylic Acid Related Literature